Cas no 923481-78-1 (9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 923481-78-1
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 6251235
• PubChem ID: 16590060
• Update Time: 2025-07-17

9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• AKOS001299319
• F3234-1546
• Z223843842
• 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
• UPCMLD0ENAT5733374:001
• 923481-78-1
• 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• Inchi： 1S/C19H23N5O2/c1-5-22-17(25)15-16(21(4)19(22)26)20-18-23(9-6-10-24(15)18)14-8-7-12(2)11-13(14)3/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key： BOZQVZBEYMMLRV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC)=O)N=C1N(C3C=CC(C)=CC=3C)CCCN12

Computed Properties

• Exact Mass: 353.18517499g/mol
• Monoisotopic Mass: 353.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.7Ų

Additional information on 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Analysis of 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 923481-78-1)

The compound 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 923481-78-1) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrimido[1,2-g]purine core, combined with substituted phenyl and alkyl groups, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its resemblance to other bioactive purine derivatives.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's multi-ring scaffold and functional group diversity align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Computational chemists frequently explore its molecular docking properties, leveraging tools like AlphaFold or Schrödinger Suite to predict binding affinities. Such studies often address common search queries like "how to optimize purine-based drug candidates" or "best practices for heterocyclic compound synthesis."

The synthesis of CAS No. 923481-78-1 typically involves multi-step organic reactions, including cyclocondensation and N-alkylation, which are frequently discussed in organic chemistry forums. Its solubility profile (often questioned in searches like "polar vs. nonpolar solvents for pyrimido-purines") makes it suitable for formulation studies. Notably, its 2,4-dione moiety contributes to hydrogen-bonding interactions, a feature critical for bioavailability enhancement—a key focus area in pharmacokinetic optimization.

From an industrial perspective, this compound's patent landscape reveals its relevance in intellectual property related to cancer therapeutics and neurodegenerative disease research. Laboratories often seek "CAS 923481-78-1 suppliers" or "custom synthesis services for complex heterocycles," reflecting its niche market demand. Analytical characterization via NMR, HPLC, and mass spectrometry is essential, as highlighted in peer-reviewed journals covering structural elucidation techniques.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradation pathways and ecotoxicological data (a growing concern in "green chemistry" discussions) remain under investigation. Researchers emphasize atom economy in its synthesis, aligning with Sustainable Development Goals (SDGs)—a trending search term in academic databases.

In conclusion, 9-(2,4-dimethylphenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione represents a fascinating intersection of medicinal chemistry and materials science. Its versatility addresses contemporary challenges in drug discovery, while its structural complexity fuels innovation in synthetic methodology. As AI and automation reshape chemical research, compounds like this will continue to inspire breakthroughs in personalized medicine and high-throughput screening technologies.